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Compound of Interest

O-tert-Butylthreoninetert-butyl
Compound Name:
ester

Cat. No.: B555203

An In-depth Technical Guide to O-tert-Butylthreonine tert-butyl ester

This technical guide provides a comprehensive overview of O-tert-Butylthreonine tert-butyl
ester, a critical building block in peptide synthesis and drug development. The document details
its physicochemical properties, with a focus on its molecular weight, and outlines relevant
experimental protocols.

Physicochemical Properties

O-tert-Butylthreonine tert-butyl ester is a derivative of the amino acid threonine, where both the
carboxyl and hydroxyl groups are protected by tert-butyl groups. This protection enhances its
stability and solubility, making it a valuable reagent in synthetic chemistry.[1]

Core Data

The key quantitative data for O-tert-Butylthreonine tert-butyl ester are summarized in the table
below for easy reference and comparison.
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Property Value Source

Molecular Weight 231.34 g/mol [1112][3]

Molecular Formula C12H25NOs [1][2][3]14]

CAS Number 5854-78-4 [11[2][3]
Light yellowish or colorless

Appearance . [1][3]
liquid

Purity =2 99% (GC) [1]

Density 0.94 - 1.00 g/cm3 [3114]

_ . [@]20/D = +12 £ 2° (c=2 in

Optical Rotation [1]

DMF)

Role in Synthetic Chemistry

This compound is an important raw material for the synthesis of polypeptides and proteins.[5]
In peptide synthesis, the tert-butyl ester is often used as a carboxyl protecting group because it
can be easily removed by acid treatment.[5] Its use as a stable building block facilitates the
creation of complex bioactive compounds, which is crucial for pharmaceutical research and
development.[1]
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Caption: Logical workflow for the use of O-tert-Butylthreonine tert-butyl ester in peptide
synthesis.

Experimental Protocols

Determination of Molecular Weight by Mass
Spectrometry
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The molecular weight of O-tert-Butylthreonine tert-butyl ester can be accurately determined
using mass spectrometry. The following is a general protocol.

o Sample Preparation: A dilute solution of the compound is prepared in a suitable solvent, such
as methanol or acetonitrile.

« lonization: The sample is introduced into the mass spectrometer and ionized using an
appropriate technique, such as electrospray ionization (ESI).

e Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured by the mass
analyzer.

o Data Interpretation: The molecular weight is determined from the m/z value of the molecular
ion peak.

Molecular Weight Verification Workflow

) o o o . - . Molecular Weight
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Caption: Experimental workflow for determining the molecular weight of a compound.

Synthesis Protocol

A method for preparing O-tert-Butyl-L-threonine tert-butyl ester involves the reaction of L-
threonine with a butylated reagent in the presence of a catalyst. One patented method
describes adding L-threonine and an organic solvent to a reaction vessel, followed by the
addition of an organic acid catalyst and isobutene at low temperatures.[5] The crude product is
then purified to yield the final compound.[5]

Safety and Handling
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O-tert-Butyl-L-threonine tert-butyl ester should be handled by technically qualified individuals in
a laboratory setting.[6] It is recommended to use personal protective equipment such as eye
shields and gloves.[7] The compound should be stored at 0-8 °C.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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